N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide
• InChI: InChI=1S/C20H24N2O2/c1-15-3-8-19(16(2)13-15)21-20(23)18-6-4-17(5-7-18)14-22-9-11-24-12-10-22/h3-8,13H,9-12,14H2,1-2H3,(H,21,23)
• InChI Key: LYRXPHMSROBDNJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCOCC3)C

Description

N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide, also known as DMXB-A, is a compound that has been extensively studied for its potential use in various scientific research applications. It is a selective agonist for the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that plays a crucial role in various physiological processes.

Mechanism of Action

N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide acts as a selective agonist for the α7 nAChR, which is a ligand-gated ion channel that is widely expressed in the central nervous system. Activation of the α7 nAChR by N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide results in the influx of calcium ions into the cell, which leads to the activation of various downstream signaling pathways.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide has been shown to have various biochemical and physiological effects, including improving cognitive function, reducing inflammation, and promoting neuroprotection. It has also been shown to have potential analgesic effects and to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide in lab experiments is its selectivity for the α7 nAChR, which allows for precise targeting of this receptor. However, one limitation is that it can be difficult to obtain pure N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide, which can affect the reproducibility of experiments.

Future Directions

There are several potential future directions for research involving N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide. One area of interest is the development of novel therapeutics based on N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide for the treatment of various neurological disorders. Another area of interest is the use of N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide as a tool for studying the role of the α7 nAChR in various physiological processes. Additionally, further research is needed to better understand the mechanisms underlying the effects of N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide involves the reaction of 2,4-dimethylphenyl isocyanate with 4-(morpholin-4-ylmethyl)benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

N-(2,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide has been used in various scientific research applications, including studies on the α7 nAChR and its role in various physiological processes. It has been shown to have potential therapeutic effects in various neurological disorders, including Alzheimer's disease, schizophrenia, and Parkinson's disease.